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Introduction
Thiopental sodium, a rapid-onset, short-acting barbiturate, has historically been a cornerstone

of veterinary anesthesia. Its primary application is for the induction of anesthesia prior to

maintenance with an inhalant agent or as the sole anesthetic for brief surgical procedures.[1]

This document provides detailed application notes and protocols for the use of thiopental
sodium in small animal surgery, with a focus on dogs, cats, rabbits, rats, and mice. Due to its

potential for abuse, thiopental is a controlled substance and should only be administered by or

on the order of a licensed veterinarian.[1]

Mechanism of Action
Thiopental sodium exerts its anesthetic effects by enhancing the activity of the inhibitory

neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor in the central

nervous system. This action increases the duration of chloride channel opening, leading to

hyperpolarization of neuronal membranes and subsequent depression of neuronal activity.
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Caption: Signaling pathway of Thiopental Sodium at the GABA-A receptor.

Data Presentation: Dosage Guidelines
The following tables summarize recommended intravenous (IV) dosages of thiopental sodium
for various small animal species. Dosages should be titrated to effect, and the lower end of the

range should be used for moderately sedated or systemically compromised animals.[2]

Table 1: Thiopental Sodium IV Dosage for Dogs and Cats

Species Premedication
Thiopental Sodium
Dosage (mg/kg)

Reference(s)

Dog None 10 - 25 [1]

Dog Acepromazine
~50% reduction of

standard dose
[1]

Dog Xylazine
~66% reduction of

standard dose
[1]

Dog Morphine 12 ± 1.8 [3]

Dog Tramadol 17 ± 3.8 [3]

Cat None 9 - 11 [1]

Table 2: Thiopental Sodium IV Dosage for Rabbits, Rats, and Mice
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Species
Administration
Route

Thiopental Sodium
Dosage (mg/kg)

Reference(s)

Rabbit IV 20 [4][5]

Rabbit
IV (with Diazepam &

Xylazine)
20 [5]

Rat Intraperitoneal (IP) 25 - 50 [6][7]

Rat IV (for euthanasia) 120 [8]

Mouse
Intraperitoneal (IP) /

Subcutaneous (SC)

Not specified in

search results

Experimental Protocols
Preparation of Thiopental Sodium for Injection
Thiopental sodium is supplied as a powder and must be reconstituted with sterile water for

injection before use.[1][9]

Reconstitution: To prepare a 2.5% (25 mg/mL) solution, dissolve 1 gram of thiopental
sodium powder in 40 mL of sterile water for injection.[9][10]

Stability: The reconstituted solution is alkaline (pH > 10) and should be used within 24 hours

of preparation when stored under refrigeration.[9]

Caution: Due to its alkalinity, thiopental sodium should not be mixed with other drugs in the

same syringe to avoid precipitation.[9] Extravascular injection can cause tissue irritation and

necrosis.[2]
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Caption: General experimental workflow for small animal surgery using Thiopental Sodium.
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Detailed Anesthetic Protocol for a Dog
This protocol is intended for a healthy, adult dog undergoing a short surgical procedure.

Pre-anesthetic Preparation:

Fast the dog for 8-12 hours, with free access to water until 2 hours before anesthesia.[11]

Perform a thorough physical examination, including auscultation of the heart and lungs.

[11]

Place an intravenous catheter in the cephalic or saphenous vein.[11]

Premedication:

Administer a premedication to reduce anxiety and the required dose of thiopental. For

example, acepromazine (0.02-0.05 mg/kg, IM) or dexmedetomidine (125-375 µg/m², IM).

Allow 15-20 minutes for the premedication to take effect.

Induction of Anesthesia:

Reconstitute thiopental sodium to a 2.5% solution.

Administer approximately half of the calculated dose of thiopental intravenously over 10-

15 seconds.[1]

Titrate the remainder of the dose to effect, waiting 20-30 seconds between boluses, until

the jaw tone is relaxed and the palpebral reflex is absent, allowing for endotracheal

intubation.[1]

Maintenance of Anesthesia:

For procedures lasting longer than 10-15 minutes, maintain anesthesia with an inhalant

anesthetic (e.g., isoflurane, sevoflurane) delivered in oxygen via a cuffed endotracheal

tube.[12]
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For very brief procedures, anesthesia can be maintained with intermittent IV boluses of

thiopental.

Monitoring:

Continuously monitor vital signs, including heart rate, respiratory rate, blood pressure,

oxygen saturation (SpO₂), and body temperature.[12]

Anesthetic depth should be assessed by monitoring eye position, jaw tone, and reflexes.

[11]

Recovery:

Discontinue the anesthetic agent and administer 100% oxygen until the swallowing reflex

returns.

Monitor the dog closely during recovery for any signs of complications.

Provide appropriate post-operative analgesia.[12]

Anesthetic Considerations for Other Species
Cats: The general protocol is similar to that for dogs. However, cats may have a more

prolonged recovery from barbiturates.

Rabbits: Intravenous access is typically achieved via the marginal ear vein. Rabbits are

prone to stress, so gentle handling is crucial. A dose of 20 mg/kg IV is often used.[4][5]

Rats and Mice: Intraperitoneal injection is a common route of administration for anesthesia in

rodents. A typical dose for rats is 25-50 mg/kg IP.[6][7] Anesthesia can be induced with 25

mg/kg of thiopental intraperitoneally.[7]

Contraindications and Precautions
Sighthounds: These breeds have a relative lack of body fat, which can lead to prolonged

recovery from thiopental due to its redistribution into fat tissue.[1][13]
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Hepatic or Renal Disease: Thiopental is metabolized by the liver and excreted by the

kidneys, so caution should be exercised in animals with compromised organ function.[1]

Cardiovascular Disease: Thiopental can cause respiratory and cardiovascular depression, so

it should be used with caution in animals with pre-existing cardiac conditions.[1]

Extravascular Injection: Thiopental is highly alkaline and can cause tissue sloughing if

injected outside of a vein.[2] Ensure the IV catheter is properly placed before administration.

Conclusion
Thiopental sodium can be a useful anesthetic agent for the induction of anesthesia and for

short surgical procedures in a variety of small animal species. Careful patient selection,

appropriate premedication, and diligent monitoring are essential for its safe and effective use.

Researchers and veterinary professionals should always adhere to institutional and national

guidelines for the use of controlled substances and for the ethical treatment of animals in

research and clinical practice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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